molecular formula C10H7FN2 B8787207 5-fluoro-6-methyl-1H-indole-3-carbonitrile

5-fluoro-6-methyl-1H-indole-3-carbonitrile

Cat. No.: B8787207
M. Wt: 174.17 g/mol
InChI Key: VZVMZIFHBNMUGA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-fluoro-6-methyl-1H-indole-3-carbonitrile is a useful research compound. Its molecular formula is C10H7FN2 and its molecular weight is 174.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H7FN2

Molecular Weight

174.17 g/mol

IUPAC Name

5-fluoro-6-methyl-1H-indole-3-carbonitrile

InChI

InChI=1S/C10H7FN2/c1-6-2-10-8(3-9(6)11)7(4-12)5-13-10/h2-3,5,13H,1H3

InChI Key

VZVMZIFHBNMUGA-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=C1F)C(=CN2)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a solution of 5-fluoro-6-methyl-1H-indole (1.9 g, 12.8 mmol) in DMF (13 mL) at −78° C. was added chlorosulfonyl isocyanate (1.33 mL, 15.3 mmol). After addition the cooling bath was removed and the mixture was allowed to warm to room temperature. The mixture was then poured into ice water, filtered and washed with water and brine. The cake was then dissolved in acetonitrile and concentrated to give 5-fluoro-6-methyl-1H-indole-3-carbonitrile (2.2 g, 100%).
Quantity
1.9 g
Type
reactant
Reaction Step One
Quantity
1.33 mL
Type
reactant
Reaction Step One
Name
Quantity
13 mL
Type
solvent
Reaction Step One

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